Cas no 59962-29-7 (4-chloro-2,5-dimethylbenzene-1-thiol)

• Product Name: 4-chloro-2,5-dimethylbenzene-1-thiol
• CAS No: 59962-29-7
• MF: C₈H₉ClS
• MW: 172.675060033798
• MDL: MFCD00043992
• CID: 90050
• PubChem ID: 108862
• Update Time: 2025-04-18

4-chloro-2,5-dimethylbenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2,5-dimethylbenzenethiol
• 4-CHLORO-2,5-DIMETHYLTHIOPHENOL
• 4-Chlor-2,5-dimethyl-thiophenol
• 4-Chlor-2.5-dimethyl-phenylmercaptan
• 4-chloro-2,5-dimethyl-thiophenol
• 4-Chlor-thio-p-xylenol
• 5-Chlor-2-mercapto-p-xylol
• EINECS 261-996-2
• 4-chloro-2,5-dimethylbenzene-1-thiol
• 4-chloranyl-2,5-dimethyl-benzenethiol
• DIFLUOROACETALDEHYDEETHYLHEMIACETAL
• Benzenethiol, 4-chloro-2,5-dimethyl-
• 8Q828X65NB
• SCHEMBL7876885
• AKOS009462417
• FT-0640649
• 59962-29-7
• OJYSHGUXHULIBN-UHFFFAOYSA-N
• NS00034271
• DTXSID90208679
• A833364
• 4-chloro-2,5-dimethyl-benzenethiol
• DTXCID90131170
• DB-053503

• MDL： MFCD00043992
• Inchi： 1S/C8H9ClS/c1-5-4-8(10)6(2)3-7(5)9/h3-4,10H,1-2H3
• InChI Key： OJYSHGUXHULIBN-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C=C1C)S

Computed Properties

• Exact Mass: 172.01100
• Monoisotopic Mass: 172.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 3.4
• Topological Polar Surface Area: 1A^2

Experimental Properties

• Color/Form: Odorous crystal powder with white color
• Density: 1.178
• Boiling Point: 252.5°C at 760 mmHg
• Flash Point: 100.5°C
• Refractive Index: 1.582
• PSA: 38.80000
• LogP: 3.24550

4-chloro-2,5-dimethylbenzene-1-thiol Security Information

• Hazard Category Code： 23/24/25-34
• Safety Instruction： S26; S36/37/39; S45
• Risk Phrases：R23/24/25; R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols